all-trans-4-oxoretinoic acid
all-trans-4-oxoretinoic acid
All-trans-4-oxoretinoic acid is a retinoid that consists of all-trans-retinoic acid bearing an oxo substituent at position 4 on the cyclohexenyl ring. It has a role as a human xenobiotic metabolite. It is a retinoid and an enone. It is functionally related to an all-trans-retinoic acid.
Brand Name:
Vulcanchem
CAS No.:
38030-57-8
VCID:
VC20768187
InChI:
InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+
SMILES:
CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C
Molecular Formula:
C20H26O3
Molecular Weight:
314.4 g/mol
all-trans-4-oxoretinoic acid
CAS No.: 38030-57-8
Cat. No.: VC20768187
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | All-trans-4-oxoretinoic acid is a retinoid that consists of all-trans-retinoic acid bearing an oxo substituent at position 4 on the cyclohexenyl ring. It has a role as a human xenobiotic metabolite. It is a retinoid and an enone. It is functionally related to an all-trans-retinoic acid. |
|---|---|
| CAS No. | 38030-57-8 |
| Molecular Formula | C20H26O3 |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid |
| Standard InChI | InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+ |
| Standard InChI Key | GGCUJPCCTQNTJF-FRCNGJHJSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)O)C)C |
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